Ethyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate

• IUPAC Name: ethyl 4-amino-1-methylpyrrole-2-carboxylate
• InChI: InChI=1S/C8H12N2O2/c1-3-12-8(11)7-4-6(9)5-10(7)2/h4-5H,3,9H2,1-2H3
• InChI Key: WEYOYBYZVYWREM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CN1C)N
• Molecular Formula: C8H12N2O2
• DSSTOX Substance ID: DTXSID70457885
• Molecular Weight: 168.19 g/mol
• CAS No.: 40889-84-7

Description

Ethyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate is a heterocyclic organic compound that belongs to the pyrrole family Pyrroles are five-membered aromatic rings containing one nitrogen atom

Scientific Research Applications

Ethyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of dyes, pigments, and fluorescent materials.

Safety and Hazards

While specific safety and hazard information for Ethyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate is not available, general precautions should be taken while handling it. These include avoiding inhalation or skin contact, and storing it away from fire sources and oxidizing agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate typically involves the reaction of 4-methyl-2-pyrrolecarboxaldehyde with ethanol in the presence of an acid catalyst to form the ester. This is followed by an esterification reaction with anhydrous acetic acid to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

Ethyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Substitution reactions often involve reagents like halogens or alkylating agents under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols.

Mechanism of Action

The mechanism of action of Ethyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate involves its interaction with various molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, influencing their activity. The compound’s aromatic ring structure allows it to participate in π-π interactions, which can affect its binding to proteins and other macromolecules.

Comparison with Similar Compounds

Similar Compounds

Ethyl 1H-indole-3-carboxylate: This compound shares a similar ester functional group but has an indole ring instead of a pyrrole ring.

Methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate: Another similar compound with an indole ring and an amino group, but with different substituents.

Uniqueness

Ethyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate is unique due to its specific combination of functional groups and its pyrrole ring structure

Synthesis routes and methods

Procedure details

Ethyl 1-methyl-4-nitro-2-pyrrolecarboxylate (16.0 g, 0.081 mol) (M. J. Weiss, J. S. Webb and J. M. Smith, J. Amer. Chem. Soc., 79, 1266 (1957)) is dissolved in (200 mL) ethanol and (1.60 g) of 10% platinum on carbon is then added. The mixture is shaken for 16 hours in a PARR hydrogenator. The catalyst is removed by filtration through a pad of celite and the filtrate is concentrated in vacuo to a yellow oil. The oil is carried on directly without purification.